Cas no 186508-95-2 ((4S,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester)

• Product Name: (4S,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester
• CAS No: 186508-95-2
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 823899
• PubChem ID: 46781086
• Update Time: 2025-06-10

(4S,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-((4S,6R)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• (4S,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester
• tert-butyl 2-[(4S,6R)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• Atorvastatin Impurity 14
• (4S,6R)-6-(CyanoMethyl)-2,2-diMethyl-1,3-dioxane-4-acetic Acid 1,1-DiMethylethyl Ester
• (4S-trans)-6-(CyanoMethyl)-2,2-diMethyl-1,3-dioxane-4-acetic Acid 1,1-DiMethylethyl Est
• Atorvastatin Acetonide t-Butyl Ester Side Chain (4S,6R)-Isomer
• LDW8N7SC44
• 1,1-Dimethylethyl (4S,6R)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetate
• (4S,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tBu Ester
• DTXSID90675781
• DB-257795
• J-011973
• tert-Butyl2-((4S,6R)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• 1,3-Dioxane-4-acetic acid, 6-(cyanomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (4S,6R)-
• tert-Butyl [(4S,6R)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• AKOS016003208
• SCHEMBL5494280
• 1,3-Dioxane-4-acetic acid, 6-(cyanomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (4S-trans)-
• 186508-95-2

• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(16)9-11-8-10(6-7-15)17-14(4,5)18-11/h10-11H,6,8-9H2,1-5H3/t10-,11+/m1/s1
• InChI Key： DPNRMEJBKMQHMC-MNOVXSKESA-N
• SMILES： O1C(C)(C)O[C@H](CC#N)C[C@H]1CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.16300
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• PSA: 68.55000
• LogP: 2.54208

Additional information on (4S,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester

(4S,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester and Its Significance in Modern Chemical Biology

The compound with the CAS number 186508-95-2 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as (4S,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester, represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique stereochemistry and functional groups make it a valuable tool for researchers exploring the mechanisms of various biological pathways.

In recent years, there has been a growing interest in the development of chiral compounds that can selectively interact with biological targets. The stereochemistry of (4S,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester is particularly noteworthy, as the (4S,6R) configuration suggests a high degree of specificity in its interactions with biological systems. This specificity is crucial for drug design, where even minor changes in stereochemistry can significantly alter the efficacy and safety of a therapeutic agent.

The presence of the cyanomethyl group and the tert-butyl ester moiety further enhances the compound's potential as a bioactive molecule. The cyanomethyl group is known to participate in various biochemical reactions, making it a versatile functional group for designing molecules that can interact with enzymes or other biological targets. On the other hand, the tert-butyl ester provides stability to the molecule while also serving as a handle for further chemical modifications. These features make (4S,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester an attractive candidate for use in synthetic chemistry and drug discovery.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. For instance, researchers have investigated its role in modulating enzyme activity and its potential as a scaffold for developing new drugs. The dioxane ring structure is particularly interesting because it mimics natural products found in plants and microorganisms, which are often rich sources of bioactive compounds. By leveraging such natural-inspired structures, scientists hope to uncover new mechanisms of action for therapeutic agents.

One area where this compound has shown promise is in the development of inhibitors for enzymes involved in metabolic pathways. Enzymes such as kinases and proteases are critical targets for drug development due to their roles in numerous disease processes. The unique stereochemistry and functional groups of (4S,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester make it an excellent candidate for designing selective inhibitors that can disrupt these pathways without causing off-target effects.

In addition to its potential as an enzyme inhibitor, this compound has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cancer. By targeting inflammatory pathways, researchers hope to develop new treatments that can alleviate symptoms and improve patient outcomes. The ability of (4S,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester to interact with biological targets suggests that it may have similar effects.

The synthesis of this compound is another area where significant advancements have been made. Modern synthetic methods have allowed chemists to produce complex molecules like this one with high precision and yield. These methods often involve multi-step reactions that require careful optimization to ensure the correct stereochemistry is maintained. The ability to synthesize such complex molecules is crucial for advancing drug discovery efforts.

The role of computational chemistry in designing and optimizing compounds like this one cannot be overstated. Computational methods allow researchers to predict how different structural modifications will affect the biological activity of a molecule. This approach can significantly reduce the time and cost associated with traditional trial-and-error methods. By combining experimental data with computational predictions, scientists can more efficiently develop novel bioactive molecules.

In conclusion, (4S,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester represents a promising example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique stereochemistry and functional groups make it a valuable tool for researchers exploring various biological pathways. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in drug discovery and development.